Cas no 941970-73-6 (3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 941970-73-6
• MF: C₂₀H₂₀FN₃O₄S
• MW: 417.453907012939
• CID: 5989444
• PubChem ID: 16896761
• Update Time: 2025-10-28

3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-[(3-fluorophenyl)sulfonyl]-3-(phenylmethyl)-
• AKOS024630663
• 3-benzyl-8-((3-fluorophenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• SR-01000911302
• 3-benzyl-8-(3-fluorophenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• SR-01000911302-1
• F2241-0066
• 941970-73-6

• Inchi： 1S/C20H20FN3O4S/c21-16-7-4-8-17(13-16)29(27,28)23-11-9-20(10-12-23)18(25)24(19(26)22-20)14-15-5-2-1-3-6-15/h1-8,13H,9-12,14H2,(H,22,26)
• InChI Key： XEGMPAITPCFUPE-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=CC(F)=C3)(=O)=O)CC2)C(=O)N(CC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 417.11585546g/mol
• Monoisotopic Mass: 417.11585546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 9.89±0.20(Predicted)

Additional information on 3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione

Introduction to 3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione (CAS No. 941970-73-6)

The compound 3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione (CAS No. 941970-73-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel scaffolds for therapeutic applications. This spirocyclic triazine derivative exhibits a unique structural motif that has garnered considerable attention due to its potential pharmacological properties and synthetic versatility.

At the core of its molecular architecture lies a spirocyclic framework composed of a triazine ring fused with a decane moiety. This spiro arrangement introduces rigidity into the molecule, which can be advantageous for optimizing binding interactions with biological targets. The presence of both benzyl and 3-fluorobenzenesulfonyl substituents further enhances its structural complexity and functional diversity. The benzyl group contributes to lipophilicity, while the 3-fluorobenzenesulfonyl moiety introduces electronic and steric effects that can modulate receptor affinity and selectivity.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their ability to mimic natural product scaffolds and exhibit enhanced metabolic stability. The triazine ring in 3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione serves as a versatile pharmacophore, capable of engaging various biological targets through hydrogen bonding and hydrophobic interactions. This has prompted researchers to explore its potential in developing inhibitors for enzymes and receptors involved in critical disease pathways.

One of the most compelling aspects of this compound is its synthetic accessibility. The spirocyclic core can be constructed through well-established organic transformations, including cyclization reactions and metal-catalyzed coupling processes. This accessibility allows for rapid derivatization and optimization, enabling the exploration of a wide range of analogues with tailored properties. The benzyl and 3-fluorobenzenesulfonyl groups provide handles for further functionalization, allowing chemists to fine-tune solubility, bioavailability, and target specificity.

In the realm of medicinal chemistry, the incorporation of fluorine atoms is a well-established strategy to enhance drug-like properties such as binding affinity and metabolic stability. The 3-fluorobenzenesulfonyl substituent in this compound leverages these benefits, making it an attractive candidate for further development. Preliminary computational studies suggest that this moiety can engage deeply into binding pockets of biological targets, potentially leading to high-affinity interactions.

Current research efforts are focused on evaluating the pharmacological profile of 3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione in various disease models. Initial in vitro assays have shown promising activity against enzymes implicated in inflammation and cancer progression. The spirocyclic structure appears to confer unique binding characteristics that distinguish it from conventional small-molecule inhibitors. Further investigations are underway to elucidate the mechanistic basis of its observed effects.

The compound's potential extends beyond its inhibitory capabilities; it also serves as a valuable scaffold for structure-based drug design. High-resolution crystal structures obtained from X-ray diffraction have provided insights into how different substituents interact with biological targets at the atomic level. These structural insights are being used to guide the development of next-generation analogues with improved efficacy and reduced off-target effects.

From a synthetic chemistry perspective, the preparation of complex spirocyclic systems remains a formidable challenge due to their inherent rigidity and sensitivity to reaction conditions. However, advances in synthetic methodologies have made significant progress possible over recent years. The synthesis of 3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione exemplifies these advancements by demonstrating how challenging molecular architectures can be accessed through multi-step sequences involving transition-metal catalysis and controlled cyclization reactions.

The integration of computational chemistry tools has further accelerated the discovery process by enabling virtual screening and molecular dynamics simulations to predict binding affinities and optimize lead structures before experimental synthesis begins. These computational approaches are particularly valuable for evaluating the potential interactions between benzyl, 3-fluorobenzenesulfonyl, and other substituents within the spirocyclic framework.

As interest in spirocyclic compounds continues to grow across academia and industry, novel derivatives like 3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione are poised to play a pivotal role in next-generation therapeutics. Their unique structural features offer opportunities for innovation that may lead to breakthroughs in treating complex diseases such as cancer and inflammatory disorders.

In conclusion,3-benzyl-8-(3-fluorobenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione (CAS No. 941970-73-6) stands as a testament to the power of medicinal chemistry innovation driven by structural complexity and functional diversity. Its potential applications span multiple therapeutic areas thanks to its versatile scaffold and well-positioned substituents like benzyl and 3-fluorobenzenesulfonyl groups that enhance both potency and selectivity when interacting with biological targets.